![molecular formula C18H15ClN2O4 B4189679 N-(4-chlorophenyl)-2-(2-methoxyethyl)-1,3-dioxo-5-isoindolinecarboxamide](/img/structure/B4189679.png)
N-(4-chlorophenyl)-2-(2-methoxyethyl)-1,3-dioxo-5-isoindolinecarboxamide
Overview
Description
N-(4-chlorophenyl)-2-(2-methoxyethyl)-1,3-dioxo-5-isoindolinecarboxamide is a synthetic compound that belongs to the class of isoindolinecarboxamides. It is commonly referred to as compound 1 in scientific literature. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In
Mechanism of Action
The mechanism of action of N-(4-chlorophenyl)-2-(2-methoxyethyl)-1,3-dioxo-5-isoindolinecarboxamide is not fully understood. However, studies have suggested that it may act as a modulator of ion channels and receptors, which could explain its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to modulate the activity of ion channels and receptors, which could have a variety of physiological effects.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(4-chlorophenyl)-2-(2-methoxyethyl)-1,3-dioxo-5-isoindolinecarboxamide is that it is a synthetic compound, which means that it can be easily synthesized in the lab. This makes it a useful tool for studying various biological processes. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are many potential future directions for research on N-(4-chlorophenyl)-2-(2-methoxyethyl)-1,3-dioxo-5-isoindolinecarboxamide. One direction could be to investigate its potential as a therapeutic agent for the treatment of cancer, inflammation, and neurodegenerative disorders. Another direction could be to study its effects on ion channels and receptors in more detail. Additionally, it could be useful to investigate the structure-activity relationship of this compound to identify more potent analogs.
Scientific Research Applications
N-(4-chlorophenyl)-2-(2-methoxyethyl)-1,3-dioxo-5-isoindolinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated for its potential as a therapeutic agent for the treatment of cancer, inflammation, and neurodegenerative disorders. In pharmacology, it has been studied for its potential as a modulator of ion channels and receptors. In biochemistry, it has been investigated for its potential as a tool for studying protein-protein interactions.
properties
IUPAC Name |
N-(4-chlorophenyl)-2-(2-methoxyethyl)-1,3-dioxoisoindole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O4/c1-25-9-8-21-17(23)14-7-2-11(10-15(14)18(21)24)16(22)20-13-5-3-12(19)4-6-13/h2-7,10H,8-9H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZDOECNUXLEBDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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